4-methyl-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-2-(1H-pyrrol-1-yl)thiazole-5-carboxamide

• IUPAC Name: 4-methyl-N-[(4-oxo-3H-phthalazin-1-yl)methyl]-2-pyrrol-1-yl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C18H15N5O2S/c1-11-15(26-18(20-11)23-8-4-5-9-23)17(25)19-10-14-12-6-2-3-7-13(12)16(24)22-21-14/h2-9H,10H2,1H3,(H,19,25)(H,22,24)
• InChI Key: REZUZFVLAYRENU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N2C=CC=C2)C(=O)NCC3=NNC(=O)C4=CC=CC=C43
• Molecular Formula: C18H15N5O2S
• Molecular Weight: 365.4 g/mol

Description

4-methyl-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-2-(1H-pyrrol-1-yl)thiazole-5-carboxamide is a useful research compound. Its molecular formula is C18H15N5O2S and its molecular weight is 365.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatives

• The creation of new 1,2,3,4-tetrahydropyrimidine-2-thione and their thiazolo[3,2-a]pyrimidine, thiazino, and benzothiazepine derivatives showcases the versatility of heterocyclic chemistry in generating compounds with potential biological activities (Fadda et al., 2013).

Biological Activities

• Studies on substituted isosteres of pyridine- and pyrazinecarboxylic acids reveal their antimycobacterial activity against Mycobacterium tuberculosis, highlighting the therapeutic potential of these compounds in treating tuberculosis (Gezginci et al., 1998).

• Research into pyrazole derivatives as photosynthetic electron transport inhibitors presents a new avenue for the development of herbicides, indicating the broad spectrum of applications of such chemical compounds in agriculture as well as in medical fields (Vicentini et al., 2005).

Synthesis Methods

• A novel and efficient synthesis method for 5-aminothiazole-4-carboxamide, a precursor for thiazole[4,5-d]pyrimidines, demonstrates the ongoing innovation in the synthesis of heterocyclic compounds, which are crucial for pharmaceutical development (Wang et al., 2014).